Cas no 149281-92-5 (Urea,N-[(4-bromophenyl)methyl]-N-methoxy-N'-phenyl-)

Urea,N-[(4-bromophenyl)methyl]-N-methoxy-N'-phenyl- structure
149281-92-5 structure
Product Name:Urea,N-[(4-bromophenyl)methyl]-N-methoxy-N'-phenyl-
CAS No:149281-92-5
MF:C15H15BrN2O2
MW:335.195802927017
CID:135347
PubChem ID:2761329
Update Time:2025-09-19

Urea,N-[(4-bromophenyl)methyl]-N-methoxy-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-[(4-bromophenyl)methyl]-N-methoxy-N'-phenyl-
    • 1-(4-BROMOBENZYL)-1-METHOXY-3-PHENYLUREA
    • 1-[(4-bromophenyl)methyl]-1-methoxy-3-phenylurea
    • AC1MC4PD
    • ACMC-20n5nx
    • AG-D-95335
    • CTK4C6118
    • A808871
    • DTXSID80375708
    • MFCD06658078
    • 149281-92-5
    • N-[(4-Bromophenyl)methyl]-N-methoxy-N'-phenylurea
    • FT-0643431
    • AKOS015911979
    • MDL: MFCD06658078
    • Inchi: 1S/C15H15BrN2O2/c1-20-18(11-12-7-9-13(16)10-8-12)15(19)17-14-5-3-2-4-6-14/h2-10H,11H2,1H3,(H,17,19)
    • InChI Key: WYDKNFJQDWCDAA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CN(C(NC1C=CC=CC=1)=O)OC

Computed Properties

  • Exact Mass: 334.03200
  • Monoisotopic Mass: 334.032
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.46
  • Refractive Index: 1.641
  • PSA: 41.57000
  • LogP: 4.11760

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